N-[(8-hydroxy-7-quinolinyl)(phenyl)methyl]acetamide

• IUPAC Name: N-[(8-hydroxyquinolin-7-yl)-phenylmethyl]acetamide
• InChI: InChI=1S/C18H16N2O2/c1-12(21)20-16(13-6-3-2-4-7-13)15-10-9-14-8-5-11-19-17(14)18(15)22/h2-11,16,22H,1H3,(H,20,21)
• InChI Key: KZNNRIRFHSGXIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C1=CC=CC=C1)C2=C(C3=C(C=CC=N3)C=C2)O
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

N-[(8-hydroxy-7-quinolinyl)(phenyl)methyl]acetamide, commonly known as HQPA, is a chemical compound that has been widely studied for its potential applications in various scientific fields. HQPA is a chelating agent that has been found to have strong affinity for metals such as copper, iron, and zinc. This property has led to the exploration of HQPA's potential as a therapeutic agent for various diseases, as well as its use in various laboratory experiments.

Mechanism of Action

HQPA's mechanism of action is based on its ability to chelate metals such as copper, iron, and zinc. By binding to these metals, HQPA can prevent them from interacting with other molecules in the body and thus inhibit their harmful effects. In addition, HQPA has been found to have antioxidant properties, which may also contribute to its therapeutic effects.
Biochemical and Physiological Effects:
HQPA has been found to have a number of biochemical and physiological effects. In addition to its chelating and antioxidant properties, HQPA has been found to have anti-inflammatory effects, which may contribute to its potential as a therapeutic agent for various diseases. HQPA has also been found to be relatively non-toxic, which is an important consideration for its potential use in humans.

Advantages and Limitations for Lab Experiments

HQPA's strong affinity for metals such as copper, iron, and zinc makes it a valuable tool for various laboratory experiments. Its ability to chelate these metals allows for the isolation and analysis of metal-containing molecules, which is important for understanding their biological functions. However, HQPA's specificity for certain metals can also be a limitation, as it may not be effective for isolating or analyzing other metal-containing molecules.

Future Directions

There are several future directions for research on HQPA. One area of interest is its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Further studies are needed to determine the optimal dosages and administration routes for HQPA in these contexts. Another area of interest is the development of new synthesis methods for HQPA, which may improve its purity and yield. Finally, there is a need for further studies on the biochemical and physiological effects of HQPA, particularly with regard to its interactions with other molecules in the body.

Synthesis Methods

HQPA can be synthesized through a number of methods, including the reaction of 8-hydroxyquinoline with benzyl chloride, followed by the addition of acetic anhydride. Another method involves the reaction of 8-hydroxyquinoline with phenylacetic acid, followed by the addition of benzyl chloride and acetic anhydride. Both methods result in the formation of HQPA as a white crystalline powder.

Scientific Research Applications

HQPA has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research involves its use as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. HQPA has been found to have a strong affinity for metals such as copper, which are known to play a role in the development of these diseases. By chelating these metals, HQPA has the potential to inhibit their harmful effects and thus alleviate the symptoms of these diseases.